3'-Formyl-[1,1'-biphenyl]-4-carbonitrile

• IUPAC Name: 4-(3-formylphenyl)benzonitrile
• InChI: InChI=1S/C14H9NO/c15-9-11-4-6-13(7-5-11)14-3-1-2-12(8-14)10-16/h1-8,10H
• InChI Key: MJIMSRCIWUJRHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC=C(C=C2)C#N)C=O
• Molecular Formula: C14H9NO
• DSSTOX Substance ID: DTXSID90374686
• Molecular Weight: 207.23 g/mol
• CAS RN: 230647-86-6

Description

“3’-Formyl-[1,1’-biphenyl]-4-carbonitrile” is a chemical compound with the linear formula C14H10O3. It has a molecular weight of 226.234. It is used in laboratory chemicals.

Physical And Chemical Properties Analysis

“3’-Formyl-[1,1’-biphenyl]-4-carbonitrile” is a solid. It has a molecular weight of 226.23. Unfortunately, other specific physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Synthesis and Derivatives

• Synthesis of Tetrahydropyrimido Derivatives : 3'-Formyl-[1,1'-biphenyl]-4-carbonitrile is utilized in the synthesis of tetrahydropyrimido derivatives, which demonstrate significant antimicrobial activity (Elkholy & Morsy, 2006).

• Production of Pyridine-3-Carbonitriles : This compound is key in creating pyridine-3-carbonitriles, which have shown anti-inflammatory activity in studies (Gadhave & Bhagwat, 2017).

• Regioselectivity Control in Alkylation : Its role in Birch reductive alkylation is crucial for producing various alkylated 1,4-dihydroderivatives with different structural types, influencing the orientation of alkyl fragment incorporation (Fedyushin et al., 2017).

Chemical Properties and Analysis

• Preparation Methods : Various methods have been explored for its preparation from biphenyl-4-carboxamide, highlighting the importance of reaction conditions on yield and environmental impact (Yong-jia, 2009).

• DNA-Targeted Antiprotozoal Agents : Derivatives of 3'-Formyl-[1,1'-biphenyl]-4-carbonitrile, such as biphenyl benzimidazole, are synthesized as potential DNA-targeted antiprotozoal agents (Ismail et al., 2005).

• Crystal Structure Analysis : X-ray studies of carbonitrile compounds provide essential insights into their molecular structure, which is crucial for understanding their chemical behavior (Sharma et al., 2015).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, in contact with skin, or if inhaled. It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, avoid dust formation, and keep it in a dry, cool, and well-ventilated place.